Cas no 1385694-80-3 ([6-(trifluoromethyl)-3-piperidyl]methanamine;dihydrochloride)

• Product Name: [6-(trifluoromethyl)-3-piperidyl]methanamine;dihydrochloride
• CAS No: 1385694-80-3
• MF: C₇H₁₅Cl₂F₃N₂
• MW: 255.108610391617
• MDL: MFCD22423152
• CID: 1057202
• PubChem ID: 77520093
• Update Time: 2025-10-31

[6-(trifluoromethyl)-3-piperidyl]methanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-(trifluoromethyl)piperidine Dihydrochloride
• 6-(trifluoromethyl)- 3-Piperidinemethanamine Dihydrochloride
• tert-butyl (1R,6R)-4,8-diazabicyclo[4.2.0]octane-8-carboxylate
• (1R,6R)-7-Boc-3,7-diazabicyclo[4.2.0]octane
• 3,7-Diaza-bicyclo[4.2.0]octane-7-carboxylicacidtert-butylester
• [6-(trifluoromethyl)-3-piperidyl]methanamine;dihydrochloride
• AKOS027256829
• AC4091
• A886207
• CS-0445780
• 5-(Aminomethyl)-2-(trifluoromethyl)piperidineDihydrochloride
• (6-(Trifluoromethyl)piperidin-3-yl)methanamine dihydrochloride
• SY020489
• [6-(trifluoromethyl)piperidin-3-yl]methanamine;dihydrochloride
• MFCD22423152
• 1385694-80-3
• DB-359224

• MDL： MFCD22423152
• Inchi： 1S/C7H13F3N2.2ClH/c8-7(9,10)6-2-1-5(3-11)4-12-6;;/h5-6,12H,1-4,11H2;2*1H
• InChI Key： KVHBNYFFAOALCC-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(C1CCC(CN)CN1)(F)F

Computed Properties

• Exact Mass: 212.15200
• Monoisotopic Mass: 254.0564384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 41.57000
• LogP: 1.48190

Additional information on [6-(trifluoromethyl)-3-piperidyl]methanamine;dihydrochloride

Professional Introduction to [6-(trifluoromethyl)-3-piperidyl]methanamine;Dihydrochloride (CAS No. 1385694-80-3)

[6-(trifluoromethyl)-3-piperidyl]methanamine;Dihydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1385694-80-3, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a trifluoromethyl group and a piperidine ring in its molecular structure contributes to its distinct pharmacological profile, making it a subject of extensive research and interest.

The compound's structure, featuring a [6-(trifluoromethyl)-3-piperidyl]methanamine core, is pivotal in determining its biological activity. The trifluoromethyl group is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug design. This feature has been widely explored in the development of small-molecule inhibitors and other pharmacological agents. The piperidine ring, on the other hand, is a common motif in many bioactive molecules, contributing to their solubility and bioavailability.

Recent advancements in medicinal chemistry have highlighted the importance of [6-(trifluoromethyl)-3-piperidyl]methanamine;Dihydrochloride in the discovery of new drugs. Researchers have been particularly interested in its potential as a lead compound for the development of treatments targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit promising activities against certain enzymatic targets, suggesting their utility in managing conditions such as inflammation and pain.

The dihydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for pharmaceutical formulations. This salt form has been investigated for its potential use in oral and intravenous drug delivery systems. The improved solubility is particularly advantageous for achieving optimal bioavailability, which is essential for therapeutic efficacy.

One of the most compelling aspects of [6-(trifluoromethyl)-3-piperidyl]methanamine;Dihydrochloride is its role in the development of targeted therapies. The unique combination of structural elements allows for selective interaction with biological targets, minimizing off-target effects. This selectivity is crucial for reducing side effects and improving patient outcomes. Researchers are exploring various modifications to the core structure to enhance its pharmacological properties further.

Current research is focused on understanding the mechanisms by which this compound exerts its effects at the molecular level. Techniques such as X-ray crystallography and computational modeling are being employed to elucidate its interactions with biological targets. These studies aim to provide insights into how the compound can be optimized for better therapeutic performance.

The potential applications of [6-(trifluoromethyl)-3-piperidyl]methanamine;Dihydrochloride extend beyond traditional pharmaceuticals. Its structural features make it a valuable scaffold for designing novel chemical entities with diverse biological activities. This versatility has opened up new avenues for drug discovery and development.

In conclusion, [6-(trifluoromethyl)-3-piperidyl]methanamine;Dihydrochloride represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes and promising biological activities make it a compelling candidate for further research and development. As our understanding of its pharmacological properties continues to grow, so too does its potential to contribute to the discovery of new treatments that can improve human health.